Cas no 1255574-40-3 (2-Ethoxy-3-isobutoxypyridine)

• Product Name: 2-Ethoxy-3-isobutoxypyridine
• CAS No: 1255574-40-3
• MF: C₁₁H₁₇NO₂
• MW: 195.258183240891
• CID: 1024843
• PubChem ID: 53216892
• Update Time: 2025-06-15

2-Ethoxy-3-isobutoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-Ethoxy-3-isobutoxypyridine
• 2-ethoxy-3-(2-methylpropoxy)pyridine
• MFCD17926503
• DTXSID40682021
• DB-365052
• BS-19684
• SB52944
• 1255574-40-3
• Pyridine, 2-ethoxy-3-(2-methylpropoxy)-
• A890178
• AKOS015839000

• MDL： MFCD17926503
• Inchi： 1S/C11H17NO2/c1-4-13-11-10(6-5-7-12-11)14-8-9(2)3/h5-7,9H,4,8H2,1-3H3
• InChI Key： WKVWKAGCEWRRCL-UHFFFAOYSA-N
• SMILES： O(C1=CC=CN=C1OCC)CC(C)C

Computed Properties

• Exact Mass: 195.12600
• Monoisotopic Mass: 195.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 31.4Ų

Experimental Properties

• PSA: 31.35000
• LogP: 2.51510

Additional information on 2-Ethoxy-3-isobutoxypyridine

Introduction to 2-Ethoxy-3-isobutoxypyridine (CAS No. 1255574-40-3)

2-Ethoxy-3-isobutoxypyridine (CAS No. 1255574-40-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique pyridine core and functional groups, exhibits a range of biological activities that make it a valuable candidate for various applications, including drug discovery and development.

The molecular structure of 2-Ethoxy-3-isobutoxypyridine consists of a pyridine ring substituted with an ethoxy group at the 2-position and an isobutoxy group at the 3-position. The presence of these functional groups imparts specific chemical and physical properties to the molecule, which are crucial for its biological activity and potential therapeutic applications.

Recent studies have highlighted the potential of 2-Ethoxy-3-isobutoxypyridine in modulating various biological pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound can act as a potent inhibitor of specific enzymes involved in inflammatory responses. This property makes it a promising candidate for the development of anti-inflammatory drugs, which could be used to treat conditions such as arthritis and other inflammatory diseases.

In addition to its anti-inflammatory properties, 2-Ethoxy-3-isobutoxypyridine has also been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can selectively target and inhibit cancer cells while sparing normal cells. This selective toxicity is a highly desirable feature in cancer therapy, as it can reduce the side effects associated with traditional chemotherapy.

The pharmacokinetic properties of 2-Ethoxy-3-isobutoxypyridine have also been extensively studied. Research indicates that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its effectiveness as a therapeutic agent. These properties ensure that the compound can be effectively delivered to the target site and remain active for an extended period.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-Ethoxy-3-isobutoxypyridine in human subjects. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects reported. These findings suggest that further clinical development of this compound is warranted.

The synthesis of 2-Ethoxy-3-isobutoxypyridine has been optimized to improve yield and purity. Various synthetic routes have been explored, including catalytic methods that enhance efficiency and reduce environmental impact. These advancements in synthetic chemistry are crucial for ensuring a consistent supply of high-quality material for both research and commercial purposes.

In conclusion, 2-Ethoxy-3-isobutoxypyridine (CAS No. 1255574-40-3) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its favorable biological activities and pharmacokinetic properties, makes it an attractive candidate for further development as a therapeutic agent. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its use in treating various diseases.